Cas no 5309-49-9 (5-[methyl(1,3-thiazol-2-yl)amino]-5-oxopentanoic acid)

• Product Name: 5-[methyl(1,3-thiazol-2-yl)amino]-5-oxopentanoic acid
• CAS No: 5309-49-9
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 1584791
• PubChem ID: 2193724
• Update Time: 2025-04-21

5-[methyl(1,3-thiazol-2-yl)amino]-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[methyl(1,3-thiazol-2-yl)amino]-5-oxopentanoic acid
• DTXSID30366924
• 5309-49-9
• SR-01000203935
• SR-01000203935-1

• Inchi： 1S/C9H12N2O3S/c1-11(9-10-5-6-15-9)7(12)3-2-4-8(13)14/h5-6H,2-4H2,1H3,(H,13,14)
• InChI Key： XPBNDDWELMMOIL-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N(C)C(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 228.05696
• Monoisotopic Mass: 228.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.359
• Boiling Point: 404.3°C at 760 mmHg
• Flash Point: 198.3°C
• Refractive Index: 1.596
• PSA: 70.5